Cas no 106144-21-2 (1,2-Benzenedicarbonitrile, 4-(octyloxy)-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-(octyloxy)-
• CAS No: 106144-21-2
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 1172627
• PubChem ID: 11402624
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 4-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-(octyloxy)-
• 4-octoxybenzene-1,2-dicarbonitrile
• SCHEMBL4666400
• 4-(octyloxy) phthalonitrile
• 106144-21-2
• DTXSID20464807

• Inchi： 1S/C16H20N2O/c1-2-3-4-5-6-7-10-19-16-9-8-14(12-17)15(11-16)13-18/h8-9,11H,2-7,10H2,1H3
• InChI Key： ZLYSPLLEHZXBSX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=C(C#N)C=1)CCCCCCCC

Computed Properties

• Exact Mass: 256.1577
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81